Cas no 1205671-73-3 (Methyl 6-chloro-5-(hydroxymethyl)-3-methylpicolinate)

Methyl 6-chloro-5-(hydroxymethyl)-3-methylpicolinate is a versatile pyridine derivative with applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro substituent at the 6-position, a hydroxymethyl group at the 5-position, and a methyl ester at the 2-position, offering multiple reactive sites for further functionalization. The compound serves as a valuable intermediate in the development of active ingredients, particularly in medicinal chemistry, where its scaffold can be modified to enhance bioactivity. Its stability and well-defined reactivity profile make it suitable for controlled synthetic transformations. The presence of both electron-withdrawing and electron-donating groups contributes to its utility in diverse chemical pathways.
Methyl 6-chloro-5-(hydroxymethyl)-3-methylpicolinate structure
1205671-73-3 structure
Product Name:Methyl 6-chloro-5-(hydroxymethyl)-3-methylpicolinate
CAS No:1205671-73-3
MF:C9H10ClNO3
MW:215.633601665497
CID:1092120
PubChem ID:44613254
Update Time:2025-06-07

Methyl 6-chloro-5-(hydroxymethyl)-3-methylpicolinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-chloro-5-(hydroxymethyl)-3-methylpicolinate
    • methyl 6-chloro-5-(hydroxymethyl)-3-methylpyridine-2-carboxylate
    • Methyl 6-chloro-5-(hydroxymethyl)-3-methyl-2-pyridinecarboxylate
    • Methyl6-chloro-5-(hydroxymethyl)-3-methylpicolinate
    • DTXSID401171789
    • 1205671-73-3
    • Inchi: 1S/C9H10ClNO3/c1-5-3-6(4-12)8(10)11-7(5)9(13)14-2/h3,12H,4H2,1-2H3
    • InChI Key: RYFUNYVBSKJJIV-UHFFFAOYSA-N
    • SMILES: ClC1=C(CO)C=C(C)C(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 215.0349209g/mol
  • Monoisotopic Mass: 215.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.4Ų

Methyl 6-chloro-5-(hydroxymethyl)-3-methylpicolinate Pricemore >>

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